Cas no 1805243-01-9 (Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate)

• Product Name: Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate
• CAS No: 1805243-01-9
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4860280
• Update Time: 2023-08-19

Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate

• Inchi： 1S/C9H7BrF3NO2/c1-16-7(15)3-6-4(10)2-5(11)8(14-6)9(12)13/h2,9H,3H2,1H3
• InChI Key： ZXESMTHDGWPSRG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2